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Introduction

Calcium hydroxide, Ca(OH)z, commonly known as slaked lime or hydrated lime, is a widely
utilized and cost-effective chemical in wastewater treatment.[1] Its alkaline properties and
reactivity make it effective for a variety of applications, including the removal of heavy metals,
precipitation of phosphates, adjustment of pH, and reduction of pathogens.[2][3] This document
provides detailed application notes, experimental protocols, and quantitative data on the use of
calcium hydroxide in wastewater treatment to guide researchers and professionals in their
work.

Key Applications

Calcium hydroxide's role in wastewater treatment is multifaceted, primarily revolving around
its ability to increase the pH of the water. This pH shift initiates several key chemical and
physical processes:

o Heavy Metal Removal: At elevated pH levels, many dissolved heavy metals become
insoluble, precipitating out of the solution as metal hydroxides.[4][5] This is a crucial step in
treating industrial effluents containing toxic metals such as lead, copper, zinc, and chromium.

o Phosphate Precipitation: Calcium hydroxide provides the necessary calcium ions and
alkaline conditions to precipitate phosphates, primarily in the form of hydroxyapatite
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(Cas(P0Oa4)30H), a stable and insoluble compound. This is essential for preventing
eutrophication in receiving water bodies.

e pH Adjustment and Neutralization: As a strong alkali, calcium hydroxide is used to
neutralize acidic wastewater from various industrial processes, ensuring compliance with
discharge regulations and protecting downstream infrastructure from corrosion.

o Pathogen Reduction: The high pH environment created by the addition of calcium
hydroxide is effective in inactivating a wide range of pathogens, including bacteria and
viruses, making it a valuable tool for sludge stabilization and disinfection.

Quantitative Data on Contaminant Removal

The efficiency of contaminant removal using calcium hydroxide is dependent on several
factors, including the initial concentration of the contaminant, the dosage of calcium
hydroxide, the final pH of the solution, and the reaction time. The following tables summarize
quantitative data from various studies.

H Metal E | Effici

. Calcium
Initial ] Removal
. Hydroxide . .
Heavy Metal Concentrati 5 Final pH Efficiency Reference
osage
on (mgI/L) < (%)
(mglL)

Copper (Cu) 10 - 150 Not specified 9.0 >95
Copper (Cu) Not specified 1000 7.5 >99
Cadmium

Not specified 1000 7.5 >99
(Cd)
Iron (Fe) Not specified Not specified 9.0 96
Zinc (Zn) Not specified Not specified 9.0 89
Lead (Pb) Not specified Not specified 9.0-95 >99
Chromium

10 1300 8.0-11.0 ~76
(Cn)
Nickel (Ni) Not specified Not specified 9.0-9.5 >99
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Phosphate Removal Efficiency

Initial
Phosphat .
Calcium CalP . Removal
e . . Reaction o Referenc
Hydroxid Molar Final pH . Efficiency
Concentr ) Time
. e Dosage Ratio (%)
ation (as
P)
Not Not
5 mg/L 230 mg/L » - 10 min 100
specified specified
Not Not Not )
» » 2.07 . 30 min 98
specified specified specified
20 - 190 Not Not
N 15 8.6-9.0 N ~99
mg/L specified specified
Pathogen Reduction
. Treatment .
Pathogen Matrix . Log Reduction Reference
Conditions
Fecal coliforms Sludge pH 12 for 2 hours 7
Salmonella Sludge pH 12 for 2 hours 7
Adenovirus Water pH 12 for 2 hours 4
Rotavirus Water pH 12 for 2 hours 4
Exposure to )
) ) Below detection
E. coli - Ca(OH)2 with 15-

20% water

limit after 1200s

Experimental Protocols
Protocol 1: Jar Test for Determining Optimal Calcium
Hydroxide Dosage for Heavy Metal and Phosphate

Removal
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The jar test is a standard laboratory procedure to determine the optimal operating conditions
for water treatment. This protocol outlines the steps for a jar test to find the ideal calcium
hydroxide dosage.

Materials:

Jar testing apparatus with multiple stirrers

o Beakers (1000 mL)

o Wastewater sample

e Calcium hydroxide (Ca(OH)2) slurry (e.g., 1% solution)
e pH meter

e Pipettes

« Filtration apparatus (e.g., 0.45 um filter paper)

e Analytical instruments for measuring heavy metals (e.g., Atomic Absorption Spectroscopy -
AAS, Inductively Coupled Plasma - ICP) and phosphate (e.g., Ascorbic Acid Method).

Procedure:
o Sample Preparation: Fill a series of six beakers with 500 mL of the wastewater sample.

« Initial Analysis: Take a subsample from one beaker to measure the initial concentration of the
target heavy metals and/or phosphate, and the initial pH.

e pH Adjustment (if necessary): If the wastewater is highly acidic, a preliminary pH adjustment
might be required.

e Calcium Hydroxide Dosing: While stirring the samples at a rapid mix speed (e.g., 100-200
rpm), add varying dosages of the calcium hydroxide slurry to each beaker. A typical dosage
range to test could be 50, 100, 150, 200, and 250 mg/L. Leave one beaker as a control with
no calcium hydroxide.
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e Rapid Mix: Continue the rapid mixing for 1-3 minutes to ensure complete dispersion of the
chemical.

» Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20
minutes. This allows for the formation of precipitates (flocs).

o Settling: Turn off the stirrers and allow the flocs to settle for 30-60 minutes.

e Final Analysis: Carefully collect a supernatant sample from each beaker, avoiding the settled
sludge. Filter the samples. Measure the final pH of each sample. Analyze the filtered
samples for the residual concentrations of the target heavy metals and/or phosphate using
the appropriate analytical methods.

o Data Analysis: Calculate the removal efficiency for each dosage. Plot the removal efficiency
and final pH against the calcium hydroxide dosage to determine the optimal dose that
achieves the desired removal with the most efficient use of the chemical.

Protocol 2: Evaluation of Pathogen Inactivation in
Sludge

This protocol provides a method to assess the effectiveness of calcium hydroxide for
pathogen reduction in sludge.

Materials:

» Biosafety cabinet

¢ Sludge sample

e Calcium hydroxide (solid or slurry)
» Sterile beakers or flasks

 Stir plate and stir bars

e pH meter

e |ncubator
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» Microbiological media and reagents for pathogen enumeration (e.g., plate counts for
bacteria, viral plaque assays)

Procedure:
o Sample Preparation: Dispense equal volumes of the sludge sample into sterile beakers.

o Pathogen Spiking (if necessary): If the native pathogen concentration is too low for accurate
measurement of reduction, the sludge can be spiked with a known concentration of a
specific indicator organism.

« Initial Enumeration: Take a subsample from a control beaker to determine the initial pathogen
concentration.

e Calcium Hydroxide Addition: Add calcium hydroxide to the test beakers to achieve the
target pH (e.g., pH 12). A control beaker with no lime addition should be run in parallel.

e Mixing and Incubation: Continuously mix the samples on a stir plate at room temperature or
a specific incubation temperature.

o Time-course Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours), collect
samples from each beaker.

e pH Monitoring: Measure and record the pH of each sample at each time point.

o Pathogen Enumeration: Process the collected samples to enumerate the surviving
pathogens using appropriate microbiological techniques.

o Data Analysis: Calculate the log reduction of the pathogen at each time point for the treated
samples compared to the control. This will determine the inactivation kinetics.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key mechanisms and
workflows described.
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Experimental Workflow for Jar Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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